Cas no 1804192-28-6 (1-(7-Hydroxybenzo[d]oxazol-2-yl)ethanone)

• Product Name: 1-(7-Hydroxybenzo[d]oxazol-2-yl)ethanone
• CAS No: 1804192-28-6
• MF: C₉H₇NO₃
• MW: 177.156782388687
• CID: 4818035
• Update Time: 2023-08-19

1-(7-Hydroxybenzo[d]oxazol-2-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Acetyl-7-hydroxybenzo[d]oxazole
• 1-(7-Hydroxybenzo[d]oxazol-2-yl)ethanone

• Inchi： 1S/C9H7NO3/c1-5(11)9-10-6-3-2-4-7(12)8(6)13-9/h2-4,12H,1H3
• InChI Key： YDGKQEXYWXUUOM-UHFFFAOYSA-N
• SMILES： O1C(C(C)=O)=NC2C=CC=C(C1=2)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• XLogP3: 1.4
• Topological Polar Surface Area: 63.3